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Compound of Interest

Compound Name: Z-LEU-MET-OH

CAS No.: 18830-16-5

Cat. No.: B096783

Get Quote

Executive Summary
Z-Leu-Met-OH (Carbobenzoxy-L-leucyl-L-methionine) is a protected dipeptide intermediate

frequently utilized in enzymatic assays (e.g., protease specificity studies) and peptide

synthesis. Its physicochemical behavior is dominated by two competing factors: the lipophilic

Carbobenzoxy (Z) protecting group and the oxidation-sensitive thioether moiety of the

Methionine residue.

This guide addresses the critical challenge of solubilizing Z-Leu-Met-OH without compromising

its chemical integrity. Unlike simple amino acids, this compound exhibits poor aqueous

solubility and high susceptibility to methionine sulfoxide formation. Successful handling

requires a strict adherence to degassed solvent protocols and polarity-matched solvation

strategies.

Physicochemical Characterization
Understanding the molecular drivers of solubility is prerequisite to experimental design. The "Z"

group (Benzyloxycarbonyl) significantly increases the LogP, shifting the equilibrium toward

organic solubility.
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Property Data Relevance to Solubility

Chemical Name
N-Carbobenzoxy-L-leucyl-L-

methionine
Core Identity

CAS Number 18830-16-5 Verification Key

Molecular Weight 396.50 g/mol Molarity Calculations

Formula C₁₉H₂₈N₂O₅S
Sulfur presence dictates redox

sensitivity

Hydrophobicity
High (Lipophilic Z-group +

Leu/Met side chains)

Insoluble in pure water; soluble

in organics

pKa (COOH) ~3.6 (Predicted)
Soluble in basic aqueous

buffers (pH > 7.[1][2][3][4]5)

Isoelectric Point Acidic Anionic at physiological pH

Solubility Landscape
The following data aggregates empirical observations and structural analogs (e.g., Z-Leu-OH,

Z-Gly-Leu-OH) to provide a reliable solubility profile.

Solvent Compatibility Matrix
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Solvent Class
Specific
Solvent

Solubility
Rating

Max Conc.
(Est.)

Application
Context

Polar Aprotic
DMSO (Dimethyl

Sulfoxide)
Excellent > 50 mM

Primary Stock

Solution.

Cryoprotectant.

Polar Aprotic

DMF

(Dimethylformam

ide)

Excellent > 50 mM

Peptide

synthesis;

Hydrophobic

assays.

Alcohols
Methanol /

Ethanol
Good ~10–25 mM

Process

solvents;

Crystallization.

Chlorinated

DCM

(Dichloromethan

e)

Good > 10 mM

Extraction;

Synthesis

workup.

Aqueous
Water (Neutral

pH)
Poor / Insoluble < 0.1 mM

Do not use for

stock

preparation.

Aqueous
PBS (pH 7.[5]

[6]4)
Low < 1 mM

Requires pre-

dissolution in

DMSO (Co-

solvent).

Base
0.1 M NH₄OH or

NaOH
Moderate ~5–10 mM

Deprotonation of

C-term COOH

aids solubility.
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Critical Insight: Z-Leu-Met-OH acts as a hydrophobic acid. While organic solvents dissolve it via

dipole interactions, aqueous solubility is only achievable by ionizing the C-terminal carboxylic

acid (pH > pKa) or using a co-solvent.

Critical Handling: The Methionine Factor
The Methionine (Met) residue contains a thioether side chain (

) that is highly susceptible to oxidation by atmospheric oxygen, forming Methionine Sulfoxide
(Met(O)).[7][8] This reaction is accelerated in solution, particularly in protic solvents or under
light exposure.

The "Degas-First" Rule: Never dissolve Z-Leu-Met-OH in a solvent that has not been degassed

(sparged with Nitrogen or Argon). Oxidation changes the polarity and biological recognition of

the peptide, rendering experimental data invalid.

Experimental Protocols
Protocol A: Preparation of Oxidation-Resistant Stock
Solution (50 mM)
Objective: Create a stable, high-concentration stock for long-term storage.

Reagents:

Z-Leu-Met-OH solid.

Anhydrous DMSO (Spectrophotometric grade).

Nitrogen (N₂) or Argon gas.

Workflow:
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Solvent Conditioning: Sparge the anhydrous DMSO with N₂ gas for 15 minutes to remove

dissolved oxygen.

Weighing: Weigh 19.8 mg of Z-Leu-Met-OH into a sterile, amber glass vial (to protect from

light).

Dissolution: Add 1.0 mL of degassed DMSO.

Agitation: Vortex gently for 30 seconds. The solution should be clear and colorless.

Storage: Aliquot immediately into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

Overlay with N₂ gas before capping. Store at -20°C.

Protocol B: Stepwise Solubility Determination
Objective: Determine the precise solubility limit in a specific experimental buffer.

Workflow:

Place 1.0 mg of Z-Leu-Met-OH in a microcentrifuge tube.

Add the target solvent (e.g., Ethanol) in 10 µL increments.

Vortex and sonicate (30 sec) after each addition.

Visual Check: Inspect for particulates against a dark background.

Calculation: If 1 mg dissolves in 100 µL, solubility is

.

Validation: Centrifuge at 10,000 x g for 5 minutes. Analyze the supernatant via HPLC to

confirm concentration and check for oxidation peaks (Met vs. Met(O)).

Visualization & Logic Workflows
Diagram 1: Solubility Decision Tree
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This logic flow guides the researcher to the correct solvent system based on the intended

application.

Start: Z-Leu-Met-OH Solid

Determine Application

Peptide Synthesis / Extraction Biological Assay (Cell/Enzyme) Long-term Storage

Organic Solvent System Aqueous Buffer Required? Anhydrous DMSO
(Degassed)

Prevents Hydrolysis/Oxidation

Use DCM or DMF
(High Solubility)

Lipophilic Nature

Co-Solvent Strategy

Insoluble in Water

1. Dissolve in DMSO (100x)
2. Dilute into Buffer
(Final DMSO < 1%)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on downstream experimental

requirements.

Diagram 2: Methionine Oxidation Prevention Workflow
A self-validating protocol to ensure the integrity of the thioether side chain.
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Solvent Selection
(DMSO/DMF)
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(N2 Sparge / 15 min)

Remove O2 Dissolution
(Amber Vial)

Inert Atm. QC Check
(HPLC/LC-MS)

Met-Sulfoxide Detected
(Discard)Peak Shift (+16 Da)
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(Store -20°C)

Single Peak
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Caption: Workflow for preventing and detecting Methionine oxidation during solubilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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